Cas no 1000577-60-5 (2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile)
1000577-60-5 structure
Product Name:2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile
CAS No:1000577-60-5
MF:C7H3BrClFN2
MW:249.467522859573
CID:3157527
PubChem ID:26598329
Update Time:2025-04-21
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile
- AKOS027385734
- 1000577-60-5
- FS-6264
-
- MDL： MFCD09800806
- Inchi： 1S/C7H3BrClFN2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1H,12H2
- InChI Key： IRFNZWZNSTWZMB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C#N)C=1F)N)Cl
Computed Properties
- Exact Mass: 247.91522Da
- Monoisotopic Mass: 247.91522Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.8Ų
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035142-1g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 1g |
￡155.00 | 2022-03-01 | |
| Fluorochem | 035142-5g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 5g |
￡767.00 | 2022-03-01 | |
| Fluorochem | 035142-25g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 25g |
￡2344.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1255992-1g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 1g |
$550 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255992-5g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 5g |
$1675 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255992-25g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 25g |
$6020 | 2024-06-05 | |
| 1PlusChem | 1P01FAO1-250mg |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 250mg |
$125.00 | 2023-12-27 | |
| 1PlusChem | 1P01FAO1-1g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 1g |
$336.00 | 2023-12-27 | |
| 1PlusChem | 1P01FAO1-5g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 5g |
$1106.00 | 2023-12-27 | |
| 1PlusChem | 1P01FAO1-25g |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile |
1000577-60-5 | 93% | 25g |
$4032.00 | 2023-12-27 |
2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1000577-60-5 (2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile) Related Products
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- 1037206-84-0(2-Amino-4-fluoro-5-methylbenzonitrile)
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